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Compound of Interest

Compound Name: Fmoc-Thr(SO3Na)-OH

Cat. No.: B12282746 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on Fmoc-Thr(SO3Na)-OH, a crucial

building block for the synthesis of peptides containing sulfated threonine residues. O-sulfation

is a vital post-translational modification that can influence protein structure and function.

Physicochemical Properties and Stability Data
The following table summarizes the key quantitative data for Fmoc-Thr(SO3Na)-OH and

related considerations for its use in peptide synthesis.
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Parameter Value Notes

CAS Number 160112-18-5 [1]

Molecular Formula C₁₉H₁₈NNaO₈S [1]

Molecular Weight 443.40 g/mol [2]

Synonym

Sodium [(1S,2R)-1-carboxy-1-

(9H-fluoren-9-

ylmethoxycarbonylamino)prop

an-2-yl] sulfate

[2]

Acid Stability
The O-sulfate linkage is

intrinsically labile to acid.

Cleavage with standard TFA

cocktails can lead to significant

desulfation.

Counter-ion Stability

Tetrabutylammonium (TBA)

salts show improved stability

over sodium salts.

For TBA salts, desulfation is

<5% during standard TFA

cleavage times.[1]

Coupling Efficiency

Threonine is among the more

challenging amino acids to

couple efficiently in SPPS.

[3]

Experimental Protocol: Incorporation of Fmoc-
Thr(SO3Na)-OH in Fmoc-SPPS
This protocol outlines the key steps for the incorporation of Fmoc-Thr(SO3Na)-OH into a

peptide sequence using manual or automated Fmoc-based solid-phase peptide synthesis

(SPPS).

2.1. Materials and Reagents

Fmoc-Thr(SO3Na)-OH or Fmoc-Thr(SO₃⁻N⁺Bu₄)-OH (recommended for improved stability)

[1]

Pre-loaded resin (e.g., Rink Amide, Wang, or 2-Chlorotrityl)
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Fmoc-protected amino acids

Solvent: High-purity, amine-free N,N-Dimethylformamide (DMF)

Deprotection Solution: 20% piperidine in DMF (v/v)

Coupling Reagents: HCTU, HATU, or HBTU with a base such as N,N-Diisopropylethylamine

(DIPEA) or N-methylmorpholine (NMM).

Washing Solvents: DMF, Dichloromethane (DCM)

Cleavage Cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5%

H₂O. Note: The composition should be optimized to minimize desulfation.

2.2. Synthesis Cycle

The synthesis follows a cyclical process of deprotection, washing, coupling, and washing for

each amino acid added to the peptide chain.

Step 1: Resin Swelling

Swell the resin in DMF for at least 1 hour in a reaction vessel.

Step 2: Fmoc Deprotection

Drain the DMF from the swelled resin.

Add the deprotection solution (20% piperidine in DMF) to the resin.

Agitate the mixture for 5-20 minutes at room temperature.

Drain the solution and repeat the deprotection step once more.

Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

Step 3: Coupling of Fmoc-Thr(SO3Na)-OH

Activation: In a separate vial, dissolve 3-5 equivalents of Fmoc-Thr(SO3Na)-OH and a

slightly lower molar equivalent of the coupling agent (e.g., HCTU) in DMF. Add 5-10
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equivalents of DIPEA. Allow the mixture to pre-activate for 5-10 minutes. Note: The ionic

nature of the sulfate group can cause poor resin swelling and sluggish coupling; using

coupling reagents like HCTU or HATU is recommended.

Coupling Reaction: Drain the wash solvent from the resin and add the activated amino acid

solution.

Agitate the reaction vessel for 1-4 hours. Coupling times may need to be extended for

sulfated amino acids.

Monitor the coupling reaction using a qualitative ninhydrin test. If the test is positive

(indicating incomplete reaction), a second coupling may be necessary.

Step 4: Washing

Drain the coupling solution.

Wash the resin thoroughly with DMF (5-7 times) to remove excess reagents.

Step 5: Chain Elongation

Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

2.3. Cleavage and Deprotection

After the final amino acid has been coupled and the N-terminal Fmoc group removed, wash

the resin with DCM and dry it under a stream of nitrogen.

Add the cleavage cocktail to the resin.

Gently agitate the mixture for 2-4 hours at room temperature. Caution: Use a well-ventilated

fume hood as TFA is highly corrosive.

Filter the resin and collect the filtrate containing the crude peptide.

Precipitate the crude peptide by adding it to cold diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.
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2.4. Purification

Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-

HPLC).

Confirm the identity and purity of the final sulfated peptide by mass spectrometry.

Diagrams and Workflows
3.1. Fmoc-SPPS Workflow for Sulfated Peptide Synthesis

The following diagram illustrates the cyclical workflow for incorporating Fmoc-Thr(SO3Na)-OH
into a growing peptide chain on a solid support.
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Caption: Workflow for Fmoc-based solid-phase peptide synthesis (SPPS).

3.2. Role in Post-Translational Modification

Fmoc-Thr(SO3Na)-OH is used to synthesize peptides that mimic a natural post-translational

modification (PTM). This process is central to creating tools for studying cellular signaling.
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Caption: Synthesis of a sulfopeptide and its role in biological signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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